Cas no 2138241-09-3 (1-(tert-butoxy)carbonyl-3,4-dimethylcyclohexane-1-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-3,4-dimethylcyclohexane-1-carboxylic acid
• CAS No: 2138241-09-3
• MF: C₁₄H₂₄O₄
• MW: 256.337965011597
• CID: 6395841
• PubChem ID: 165740484
• Update Time: 2025-06-25

1-(tert-butoxy)carbonyl-3,4-dimethylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butoxy)carbonyl-3,4-dimethylcyclohexane-1-carboxylic acid
• EN300-1083885
• 1-[(tert-butoxy)carbonyl]-3,4-dimethylcyclohexane-1-carboxylic acid
• 2138241-09-3

• Inchi： 1S/C14H24O4/c1-9-6-7-14(11(15)16,8-10(9)2)12(17)18-13(3,4)5/h9-10H,6-8H2,1-5H3,(H,15,16)
• InChI Key： GNOAOHIOKCWCQI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(C(=O)O)CCC(C)C(C)C1)=O

Computed Properties

• Exact Mass: 256.16745924g/mol
• Monoisotopic Mass: 256.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 63.6Ų

Additional information on 1-(tert-butoxy)carbonyl-3,4-dimethylcyclohexane-1-carboxylic acid

1-(tert-butoxy)carbonyl-3,4-dimethylcyclohexane-1-carboxylic acid: A Comprehensive Overview

The compound with CAS No 2138241-09-3, commonly referred to as 1-(tert-butoxy)carbonyl-3,4-dimethylcyclohexane-1-carboxylic acid, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule's structure, which includes a cyclohexane ring substituted with tert-butoxy and methyl groups, makes it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of tert-butoxy groups in enhancing the stability and reactivity of organic compounds. The presence of these groups in 1-(tert-butoxy)carbonyl-3,4-dimethylcyclohexane-1-carboxylic acid contributes to its ability to undergo a wide range of chemical transformations. For instance, researchers have explored the use of this compound as an intermediate in the synthesis of bioactive molecules, leveraging its functional groups for further derivatization.

The cyclohexane ring in this compound plays a pivotal role in its chemical behavior. The substitution pattern, particularly the placement of methyl groups at the 3 and 4 positions, influences the molecule's conformational flexibility and electronic properties. This makes it an ideal candidate for exploring stereochemical outcomes in organic reactions. Recent advancements in asymmetric synthesis have utilized similar structures to achieve high enantioselectivity, underscoring the potential of this compound in drug discovery.

In terms of applications, 1-(tert-butoxy)carbonyl-3,4-dimethylcyclohexane-1-carboxylic acid has shown promise in materials science. Its ability to form stable esters and amides makes it a valuable component in the development of advanced polymers and coatings. Moreover, its compatibility with various functionalization techniques aligns it with emerging trends in sustainable chemistry, where efficient use of resources is prioritized.

From a synthetic perspective, the preparation of this compound involves multi-step processes that highlight modern synthetic methodologies. The use of protecting groups, such as tert-butoxycarbonyl (Boc), is a testament to the sophistication of contemporary organic synthesis. Recent optimizations in these methods have improved yields and reduced reaction times, making large-scale production more feasible.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, enabling more precise predictions for its behavior in different chemical environments. This computational approach complements experimental studies, offering a holistic view of the molecule's potential.

In conclusion, 1-(tert-butoxy)carbonyl-3,4-dimethylcyclohexane-1-carboxylic acid stands out as a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial settings. As research continues to uncover new possibilities for this molecule, its role in advancing chemical science is expected to grow significantly.